Cas no 88302-38-9 (Hydrazine, 1,1-bis(cyclopropylmethyl)-)

• Product Name: Hydrazine, 1,1-bis(cyclopropylmethyl)-
• CAS No: 88302-38-9
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 638209
• PubChem ID: 71409362
• Update Time: 2025-10-30

Hydrazine, 1,1-bis(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, 1,1-bis(cyclopropylmethyl)-
• 1,1-bis(cyclopropylmethyl)hydrazine
• AKOS018594506
• 88302-38-9
• DTXSID80829115
• EN300-6278493

• Inchi： 1S/C8H16N2/c9-10(5-7-1-2-7)6-8-3-4-8/h7-8H,1-6,9H2
• InChI Key： LCTIAYALSHFPRK-UHFFFAOYSA-N
• SMILES： N(CC1CC1)(CC1CC1)N

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on Hydrazine, 1,1-bis(cyclopropylmethyl)-

Hydrazine, 1,1-bis(cyclopropylmethyl)- (CAS No. 88302-38-9): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Hydrazine, 1,1-bis(cyclopropylmethyl)-, identified by the CAS number 88302-38-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits distinct chemical properties that make it a valuable intermediate in various synthetic processes. The presence of cyclopropylmethyl groups in its molecular structure imparts exceptional stability and reactivity, making it a versatile building block for the development of more complex molecules.

The molecular formula of Hydrazine, 1,1-bis(cyclopropylmethyl)- is C₉H₁₇N₂, reflecting its composition of carbon, hydrogen, and nitrogen atoms. This arrangement contributes to its role as a precursor in the synthesis of nitrogen-containing heterocycles, which are prevalent in many biologically active compounds. The cyclopropylmethyl groups enhance the compound's ability to participate in nucleophilic substitution reactions, making it particularly useful in organic synthesis.

In recent years, the study of Hydrazine, 1,1-bis(cyclopropylmethyl)- has been further advanced by its application in pharmaceutical research. Researchers have explored its potential as a key intermediate in the development of novel therapeutic agents. For instance, its structural motif has been utilized in the synthesis of compounds with anti-inflammatory and antimicrobial properties. The cyclopropyl group's ability to stabilize reactive intermediates has been particularly advantageous in these synthetic pathways.

The compound's reactivity also extends to its role as a ligand in coordination chemistry. The nitrogen atoms in its structure can coordinate with transition metals, forming complexes that exhibit catalytic activity. These metal complexes have been investigated for their potential use in various catalytic processes, including cross-coupling reactions and hydrogenation reactions. The stability provided by the cyclopropylmethyl groups ensures that these complexes remain active under a range of reaction conditions.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of Hydrazine, 1,1-bis(cyclopropylmethyl)-. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. These studies highlight the compound's potential as a scaffold for developing new drugs that can interact with specific enzymes or receptors.

The synthesis of Hydrazine, 1,1-bis(cyclopropylmethyl)- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of cyclopropane derivatives with hydrazine hydrate or related hydrazine derivatives. The choice of reagents and reaction conditions significantly impacts the efficiency of the synthesis and the quality of the final product.

In industrial applications, Hydrazine, 1,1-bis(cyclopropylmethyl)- has found utility as a building block for specialty chemicals. Its incorporation into larger molecules enhances their functional properties, making them suitable for applications in materials science and polymer chemistry. For example, polymers derived from this compound exhibit improved thermal stability and mechanical strength.

The environmental impact of using Hydrazine, 1,1-bis(cyclopropylmethyl)- as a chemical intermediate has also been studied. While it is not classified as an environmental hazard under typical usage conditions, proper handling and disposal procedures are essential to minimize any potential risks. Research into greener synthetic methods aims to reduce waste and improve sustainability in its production.

The future prospects for Hydrazine, 1,1-bis(cyclopropylmethyl)- are promising, with ongoing research exploring new applications and synthetic strategies. Its unique structural features make it a valuable asset in both academic research and industrial development. As our understanding of its properties continues to grow, so too will its role in advancing chemical science and pharmaceutical innovation.